3-Trimethylstannanyl-5-chloropyridine

• Molecular Formula: C8H12ClNSn
• Molecular Weight: 276.35 g/mol
• IUPAC Name: (5-chloropyridin-3-yl)-trimethylstannane
• InChI: InChI=1S/C5H3ClN.3CH3.Sn/c6-5-2-1-3-7-4-5;;;;/h2-4H;3*1H3
• InChI Key: NAVSQOSSUPNRHD-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=CN=CC(=C1)Cl

Description

3-Trimethylstannanyl-5-chloropyridine is an organometallic compound featuring a pyridine ring substituted at the 3-position with a trimethylstannanyl group (Sn(CH₃)₃) and at the 5-position with a chlorine atom. Its molecular formula is C₈H₁₁ClNSn, with a molecular weight of approximately 277.35 g/mol. The trimethylstannanyl group imparts unique reactivity, particularly in cross-coupling reactions like Stille coupling, while the chlorine atom contributes to electronic modulation of the pyridine ring. This compound is primarily utilized in synthetic organic chemistry for constructing complex carbon-carbon bonds in pharmaceuticals, agrochemicals, and materials science .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Properties

The table below compares key structural and electronic features of 3-trimethylstannanyl-5-chloropyridine with analogous pyridine derivatives:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Electronic Effects
3-Trimethylstannanyl-5-chloropyridine	Sn(CH₃)₃ (3), Cl (5)	277.35	Sn: Electron-donating (metallic); Cl: Electron-withdrawing
3-Hydroxy-5-chloropyridine	OH (3), Cl (5)	129.55	OH: Electron-donating; Cl: Electron-withdrawing
(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine	Cl (3), CF₃ (5), CH₂NH₂ (2)	~226.6	CF₃: Strong electron-withdrawing; NH₂: Electron-donating
(3-Amino-5-chloropyridin-2-yl)methanol	NH₂ (3), Cl (5), CH₂OH (2)	158.59	NH₂: Electron-donating; Cl: Electron-withdrawing

Key Observations:

• Trimethylstannanyl vs. Hydroxy/Amino Groups: The Sn(CH₃)₃ group in the target compound introduces significant steric bulk and metallic character, contrasting with the hydrogen-bonding capability of OH or NH₂ groups in analogs .
• Chlorine vs. Trifluoromethyl : While both Cl and CF₃ are electron-withdrawing, CF₃ (in ’s compound) exerts a stronger inductive effect, enhancing ring deactivation compared to Cl .

3-Trimethylstannanyl-5-chloropyridine

• Reactivity : The Sn(CH₃)₃ group enables participation in Stille coupling reactions , facilitating aryl-aryl or aryl-alkyl bond formation. The chlorine atom may undergo nucleophilic substitution under specific conditions.
• Applications: Used in synthesizing bioactive molecules and polymers.

Analog Compounds:

• 3-Hydroxy-5-chloropyridine : The OH group promotes hydrogen bonding, making it a precursor in drug intermediates (e.g., antihypertensive agents).
• (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine : The CF₃ group enhances metabolic stability, favoring agrochemical applications (e.g., herbicides).
• (3-Amino-5-chloropyridin-2-yl)methanol : The NH₂ and CH₂OH groups render it a versatile intermediate in antibiotic synthesis.

Physicochemical Properties

Property	3-Trimethylstannanyl-5-chloropyridine	3-Hydroxy-5-chloropyridine	(3-Chloro-5-CF₃-pyridin-2-yl)methanamine
Solubility	Low in water; soluble in organic solvents	Moderate in polar solvents	Low in water; soluble in DMSO
Stability	Air/moisture-sensitive (Sn–C bond)	Stable under ambient conditions	Stable due to CF₃ group
Melting Point	Not reported (likely low)	145–147°C	~120–125°C

Notes:

• The trimethylstannanyl group’s hydrophobicity reduces aqueous solubility compared to OH or NH₂-substituted analogs .
• The Sn–C bond’s sensitivity necessitates inert storage conditions for the target compound, unlike more stable CF₃- or NH₂-containing derivatives .

Toxicity and Handling

• 3-Trimethylstannanyl-5-chloropyridine: Organotin compounds are associated with neurotoxicity and environmental persistence, requiring strict safety protocols .
• Analog Compounds: Hydroxy and amino derivatives () exhibit lower toxicity, enabling broader pharmaceutical use.